3-Bromo-4-methylbenzo[b]thiophene-2-carboxylic acid

• Molecular Formula: C10H7BrO2S
• Molecular Weight: 271.13 g/mol
• IUPAC Name: 3-bromo-4-methyl-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C10H7BrO2S/c1-5-3-2-4-6-7(5)8(11)9(14-6)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key: IBURJTFTBSXURE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=C2Br)C(=O)O

Description

3-Bromo-4-methylbenzo[b]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C10H7BrO2S and its molecular weight is 271.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 3-bromo-4-methyl-benzo[b]thiophene-2-carboxylate (23b) (640 mg, 2.14 mmol) and potassium hydroxide (1.17 g, 21 mmol) in a mixture of methanol (10 mL) and water (5 mL) was warmed at 70° C. After 1 hour, methanol was evaporated and water (10 mL) was added to the reaction mixture which was washed with diethyl ether (10 mL). The aqueous layer was acidified to pH 2 with a hydrochloric acid solution 1N and extracted with ethyl acetate (2×10 mL). The organic layer was washed with brine (10 mL), dried over sodium sulfate, filtered and evaporated under reduced pressure to afford the desired acid (23c) as a white solid without further purification (420 mg, 1.55 mmol, 72%).